Cas no 2228203-22-1 (3-(1-methyl-1H-1,2,3-triazol-4-yl)oxolane-2,5-dione)

• Product Name: 3-(1-methyl-1H-1,2,3-triazol-4-yl)oxolane-2,5-dione
• CAS No: 2228203-22-1
• MF: C₇H₇N₃O₃
• MW: 181.148781061172
• CID: 6395276
• PubChem ID: 148061938
• Update Time: 2025-05-21

3-(1-methyl-1H-1,2,3-triazol-4-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-1,2,3-triazol-4-yl)oxolane-2,5-dione
• EN300-1787456
• 2228203-22-1

• Inchi： 1S/C7H7N3O3/c1-10-3-5(8-9-10)4-2-6(11)13-7(4)12/h3-4H,2H2,1H3
• InChI Key： JIJWSTZAPDCXPP-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1=CN(C)N=N1)=O

Computed Properties

• Exact Mass: 181.04874109g/mol
• Monoisotopic Mass: 181.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 74.1Ų

Additional information on 3-(1-methyl-1H-1,2,3-triazol-4-yl)oxolane-2,5-dione

Research Briefing on 3-(1-methyl-1H-1,2,3-triazol-4-yl)oxolane-2,5-dione (CAS: 2228203-22-1)

This research briefing provides an in-depth analysis of the latest advancements related to the chemical compound 3-(1-methyl-1H-1,2,3-triazol-4-yl)oxolane-2,5-dione (CAS: 2228203-22-1), a molecule of significant interest in the field of chemical biology and pharmaceutical research. The compound's unique structural features, including the 1,2,3-triazole and oxolane-2,5-dione moieties, make it a promising candidate for various therapeutic applications, particularly in drug discovery and development.

Recent studies have focused on the synthesis and characterization of 3-(1-methyl-1H-1,2,3-triazol-4-yl)oxolane-2,5-dione, with particular emphasis on its potential as a building block for novel bioactive molecules. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) to confirm the compound's structure and purity. These efforts are critical for ensuring the reproducibility and reliability of subsequent biological evaluations.

One of the key areas of investigation has been the compound's reactivity and its utility in click chemistry applications. The presence of the 1,2,3-triazole ring, a hallmark of click chemistry, enables efficient and selective conjugation with other molecular entities. This property has been exploited in the development of targeted drug delivery systems and bioconjugation strategies, where 3-(1-methyl-1H-1,2,3-triazol-4-yl)oxolane-2,5-dione serves as a versatile linker or functional group.

In addition to its synthetic utility, preliminary biological studies have explored the compound's pharmacological potential. In vitro assays have demonstrated its ability to modulate specific enzymatic pathways, suggesting possible applications in the treatment of inflammatory and metabolic disorders. However, further in vivo studies are required to validate these findings and assess the compound's safety and efficacy profiles.

The pharmaceutical industry has also shown interest in 3-(1-methyl-1H-1,2,3-triazol-4-yl)oxolane-2,5-dione as a scaffold for the design of new small-molecule inhibitors. Computational modeling and structure-activity relationship (SAR) studies have identified key structural modifications that enhance binding affinity and selectivity for target proteins. These insights are paving the way for the development of next-generation therapeutics with improved pharmacokinetic properties.

Despite these promising developments, challenges remain in the large-scale production and formulation of 3-(1-methyl-1H-1,2,3-triazol-4-yl)oxolane-2,5-dione. Current synthetic routes often involve multi-step processes with moderate yields, necessitating the optimization of reaction conditions and the exploration of alternative methodologies. Addressing these challenges will be crucial for advancing the compound's translational potential.

In conclusion, 3-(1-methyl-1H-1,2,3-triazol-4-yl)oxolane-2,5-dione represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and versatile applications underscore its value as a tool for scientific innovation. Ongoing and future studies will likely uncover additional therapeutic opportunities, further solidifying its role in the pharmaceutical landscape.